Cas no 2138048-91-4 (6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138048-91-4
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 5771133
• PubChem ID: 165497917
• Update Time: 2025-06-08

6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161835
• 2138048-91-4
• 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C15H24N2O/c1-2-12-10-16-17(11-12)14-9-13(18)5-8-15(14)6-3-4-7-15/h10-11,13-14,18H,2-9H2,1H3
• InChI Key： SIQDSNHTZPDSJU-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C=C(CC)C=N1

Computed Properties

• Exact Mass: 248.188863393g/mol
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Additional information on 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol

Introduction to 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138048-91-4)

6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138048-91-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The chemical structure of 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol features a spirocyclic core with a pyrazole moiety attached at the 6-position. The spirocyclic framework provides enhanced stability and conformational rigidity, while the pyrazole group contributes to its pharmacological properties. The presence of an alcohol functional group at the 8-position further adds to its reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.

Recent studies have explored the biological activities of 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol has been studied to assess its suitability as a therapeutic agent. Results from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development.

Safety assessments have also been conducted to evaluate the potential toxicity of 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol. In acute toxicity studies, no significant adverse effects were observed at therapeutic doses, suggesting a wide therapeutic window. Chronic toxicity studies are ongoing to further investigate long-term safety profiles.

The synthetic route for preparing 6-(4-ethyl-1H-pyrazol-1-yl)spiro[4.5]decan-8-ol has been optimized to ensure high yields and purity. Key steps in the synthesis include the formation of the spirocyclic core through a ring-closing metathesis reaction followed by functionalization with the pyrazole moiety via a coupling reaction. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 6-(4-Ethyl-[H]pyrazol)-N-(3-fluoro-benzyl)-N--methyl-spiro[cyclohexane]-3-carboxamide (CAS No. 2138048), more accurately referred to as 6-(4-Ethyl-[H]pyrazol)-N-(3-fluoro-benzyl)-N--methyl-spiro[cyclohexane]-3-carboxamide (CAS No. 2138048), represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its full range of pharmacological properties and clinical potential, making it an exciting area of focus in medicinal chemistry.